N-(2,3-Dimethyl-1-oxobutan-2-yl)-3-methoxy-2-methylbenzamide

• CAS No.: 551964-10-4
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: N-(2,3-dimethyl-1-oxobutan-2-yl)-3-methoxy-2-methylbenzamide
• InChI: InChI=1S/C15H21NO3/c1-10(2)15(4,9-17)16-14(18)12-7-6-8-13(19-5)11(12)3/h6-10H,1-5H3,(H,16,18)
• InChI Key: RCIREQXAVJSQQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OC)C(=O)NC(C)(C=O)C(C)C

Description

N-(2,3-Dimethyl-1-oxobutan-2-yl)-3-methoxy-2-methylbenzamide is a useful research compound. Its molecular formula is C15H21NO3 and its molecular weight is 263.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of N-(1-hydroxymethyl-1,2-dimethyl-propyl)-3-methoxy-2-methyl-benzamide (X, R1=2-Me-3-MeO-Ph, R2=i-Pr, R3=Me, 285 mg, 1.1 mmol) in CH2Cl2 (10 mL) at room temperature was added Dess-Martin periodinane solution (15% by weight, 2.4 mL, ca. 1.1 mmol). The mixture was stirred at room temperature for 4 h and poured into saturated aqueous NaHCO3 (50 mL). Solid Na2S2O3 (2.13 g, 8.6 mmol) was added and the mixture was stirred for 0.5 h. The mixture was extracted with ether (150 mL). The ether extract was washed with saturated aqueous NaHCO3 (50 mL), dried and evaporated under reduced pressure to afford N-(1-formyl-1,2-dimethyl-propyl)-3-methoxy-2-methyl-benzamide (293 mg) as an oil. 1H NMR (CDCl3) δ (ppm): 0.98 (d, J=6.6 Hz, 3H), 1.04 (d, J=6.6 Hz, 3H), 1.51 (s, 3H), 2.27 (s, 3H), 2.29 (m, 1H), 3.84 (s, 3H), 6.30 (br s, 1H), 6.91 (m, 1H), 6.96 (m, 1H), 7.18 (m, 1H), 9.60 (s, 1H).